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Compound Name: 2-Bromo-5-methoxypyridine

Cat. No.: B047582 Get Quote

Introduction

2-Bromo-5-methoxypyridine (CAS No: 105170-27-2) is a heterocyclic organic compound

widely utilized as a key intermediate in organic synthesis.[1] With the molecular formula

C6H6BrNO and a molecular weight of 188.02 g/mol , its structure is conducive to various

chemical transformations, making it a valuable building block in the pharmaceutical and

agrochemical industries.[1][2] It plays a significant role in the synthesis of novel compounds

with potential antimicrobial and anti-inflammatory properties, as well as in the development of

herbicides and pesticides.[3] Given its reactivity and hazardous properties, a thorough

understanding of its safety profile and handling requirements is critical for researchers,

scientists, and drug development professionals. This guide provides an in-depth overview of

the safety data, handling protocols, and emergency procedures for 2-Bromo-5-
methoxypyridine.

Hazard Identification and Classification
2-Bromo-5-methoxypyridine is classified as a hazardous substance. The primary hazards

include skin, eye, and respiratory irritation.[4][5] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear warning of its potential health

effects.

Table 1: GHS Hazard Classification
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Category Classification Details

Pictogram Exclamation Mark

Signal Word Warning

Hazard Statements H315 Causes skin irritation.[2][4][5]

H319
Causes serious eye irritation.

[2][4][5]

H335
May cause respiratory

irritation.[2][4][5]

Precautionary Statements P261, P264, P271, P280

Prevention: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. Wash skin thoroughly after

handling. Use only outdoors or

in a well-ventilated area. Wear

protective gloves/eye

protection/face protection.[2][4]

[5]

P302+P352, P304+P340,

P305+P351+P338, P319

Response: IF ON SKIN: Wash

with plenty of water. IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical help if you feel

unwell.[2][4][5]

P403+P233, P405

Storage: Store in a well-

ventilated place. Keep

container tightly closed. Store

locked up.[2][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| | P501 | Disposal: Dispose of contents/container to an approved waste disposal plant.[2][4][5] |

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromo-5-methoxypyridine is

essential for its safe handling and for designing experimental conditions. With a melting point

near room temperature, it may be encountered as either a solid or a liquid.[3][5]

Table 2: Physical and Chemical Data

Property Value Source(s)

Molecular Formula C6H6BrNO [2][4][6]

Molecular Weight 188.02 g/mol [2][4]

Appearance

White to almost white powder

or lump; Colourless to light

yellow liquid

[1][3]

CAS Number 105170-27-2 [1][2][4]

Melting Point 22 °C [3][5]

Boiling Point
240.8 °C at 760 mmHg78 °C at

0.6 mmHg
[1][4][3]

Density 1.53 g/cm³ [1][4]

Flash Point 99.4 °C [1][4]

| Vapor Pressure | 0.0577 mmHg at 25 °C |[4][5] |

Experimental and Handling Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure laboratory safety.

Safe Handling Procedures
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Ventilation: Always handle 2-Bromo-5-methoxypyridine in a well-ventilated area, preferably

within a chemical fume hood.[4][7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not

eat, drink, or smoke in the work area.[7]

Avoid Contact: Avoid all personal contact, including the inhalation of dust or vapors.[7] Avoid

contact with skin and eyes.[4]

Equipment: Use non-sparking tools and take precautionary measures against static

discharge.[4]

Clothing: Contaminated work clothes should be laundered separately before reuse.[7]

Storage Conditions
Container: Store in the original, tightly closed container.[4][7][9]

Environment: Keep in a cool, dry, and well-ventilated place.[4][7] The recommended storage

temperature is between 2 - 8 °C.[3]

Security: The substance should be stored locked up.[4][7]

Incompatibilities: Store away from strong oxidizing agents and foodstuff containers.[7][8]

Exposure Control and Personal Protective
Equipment (PPE)
To prevent exposure, appropriate engineering controls and personal protective equipment must

be used.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU)
or NIOSH (US).

[4]

Skin Protection

Handle with chemical-resistant

gloves (e.g., nitrile) that have

been inspected prior to use.

Wear an impervious lab coat or

fire/flame resistant clothing.

[4][7]

| Respiratory Protection | Use only in a well-ventilated area. If irritation occurs or exposure

limits are exceeded, a full-face respirator should be used. |[4][7] |

Mandatory PPE

Task: Handling
2-Bromo-5-methoxypyridine

Work in a Chemical Fume Hood
or Well-Ventilated Area

Wear Tightly-Fitting
Safety Goggles

Wear Chemical-Resistant
Gloves (Nitrile)

Wear Impervious
Lab Coat

Is ventilation inadequate or
is irritation experienced?

Use Full-Face
Respirator

Yes

Standard Ventilation is Sufficient

No

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) decision workflow.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2-Bromo-5-
methoxypyridine.

First-Aid Measures
Table 4: First-Aid Response by Exposure Route

Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the person to
fresh air and keep them
comfortable for breathing.
If breathing is difficult,
administer oxygen. Seek
medical attention if you
feel unwell.

[4][8][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical advice.

[4][8][9]

Eye Contact

Rinse cautiously and

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do so. Continue

rinsing. Seek immediate

medical attention.

[4][7][8]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately. |[4][8] |
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[9]

Specific Hazards: The compound is not considered a significant fire risk, but containers may

burn.[7] Combustion may produce poisonous fumes, including nitrogen oxides, carbon

oxides, and hydrogen bromide.[9] Closed containers may explode when heated.[9]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA).[9]

Accidental Release Measures
In the case of a spill, a systematic approach should be followed to ensure safety and proper

containment.
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Spill Detected

1. Alert Personnel & Evacuate
Immediate Area

2. Don Full PPE
(Respirator, Goggles, Gloves, Lab Coat)

3. Prevent Further Spillage
(If safe to do so)

4. Clean Up Spill
Use dry clean-up procedures.

Avoid generating dust.

5. Collect Waste
Place spilled material in a clean, dry,

sealable, and labeled container.

6. Decontaminate Area
Wash spill area down with large

amounts of water. Prevent runoff.

7. Dispose of Waste
Follow approved hazardous waste

disposal regulations.

Incident Reported & Documented

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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Disposal Considerations
Disposal of 2-Bromo-5-methoxypyridine and its containers must be handled with care. All

waste material should be disposed of at an approved hazardous waste treatment and disposal

facility, in accordance with all applicable local, state, and federal laws and regulations.[4][8] Do

not allow the chemical to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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